Cas no 1289078-51-8 (3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine)

• Product Name: 3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine
• CAS No: 1289078-51-8
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 2102575
• PubChem ID: 66521459
• Update Time: 2025-05-22

3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-methylimidazol-1-yl)pyridine
• 3-bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine
• NE46284
• 3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine

• Inchi： 1S/C9H8BrN3/c1-7-5-13(6-12-7)9-2-8(10)3-11-4-9/h2-6H,1H3
• InChI Key： VMZLJNZWYGRNCW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N1C=NC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 30.7

Additional information on 3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine

3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine: A Comprehensive Overview

3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine (CAS No: 1289078-51-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, characterized by its pyridine ring substituted with a bromine atom and a 4-methylimidazole group, exhibits unique electronic properties and reactivity, making it a valuable building block in various research and industrial applications.

The synthesis of 3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve the yield of this compound while maintaining high stereochemical integrity.

In the realm of medicinal chemistry, 3-Bromo-5-(4-methyl-1H-imidazol-1-yl)pyridine has been extensively studied as a potential lead compound for drug development. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several studies, particularly targeting enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent research highlights its role in modulating the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer therapy.

The electronic properties of 3-Bromo-5-(4-methyl-1H-imidazol-1-yli pylidine) make it an attractive candidate for applications in organic electronics. Its conjugated π-system facilitates efficient charge transport, making it suitable for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating this compound into polymer blends can enhance the device performance by improving carrier mobility and stability.

From an environmental perspective, 3-Bromo-pyridine derivatives have been investigated for their potential in catalytic processes aimed at reducing greenhouse gas emissions. For example, recent studies have shown that this compound can serve as a co-catalyst in the selective reduction of carbon dioxide to value-added chemicals under mild conditions. This application aligns with global efforts to develop sustainable chemical processes.

In conclusion, 3-Bromo-pyridine derivatives, particularly 3-Bromo-pyridinyl imidazole compounds, continue to be a focal point of scientific research due to their diverse functional groups and reactivity. As new applications emerge across various disciplines, the demand for high-quality synthesis methods and deeper understanding of their properties is expected to grow.